Cas no 41499-11-0 (Ethanone,2-(benzoyloxy)-1-(4-methoxyphenyl)-)

• Product Name: Ethanone,2-(benzoyloxy)-1-(4-methoxyphenyl)-
• CAS No: 41499-11-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 334545
• PubChem ID: 254796
• Update Time: 2025-04-19

Ethanone,2-(benzoyloxy)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(benzoyloxy)-1-(4-methoxyphenyl)-
• [2-(4-methoxyphenyl)-2-oxoethyl] benzoate
• 2-(4-methoxyphenyl)-2-oxoethyl benzoate
• 2-benzoyloxy-1-(4-methoxyphenyl)ethanone
• 4-Methoxyphenacylbenzoat
• AC1L5QZV
• AC1Q62O6
• Ambcb5101627
• AR-1C7923
• Benzoesaeure-(4-methoxy-phenacylester)
• benzoic acid-(4-methoxy-phenacyl ester)
• CBDivE_001720
• CTK4I4926
• NSC79398
• p-Methoxyphenacylbenzoat
• p-Methoxyphenacyl-benzoat
• 41499-11-0
• NSC-79398
• DTXSID40291975
• NSC 79398

• Inchi： 1S/C16H14O4/c1-19-14-9-7-12(8-10-14)15(17)11-20-16(18)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： GEQWGCROHCOYEV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 109-110 ºC
• Solubility: Almost insoluble (0.057 g/l) (25 º C),
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones